2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid

Specification

• Molecular Formula: C13H23NO4S
• Molecular Weight: 289.39 g/mol
• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]-2-methylsulfanylacetic acid
• Standard InChI: InChI=1S/C13H23NO4S/c1-13(2,3)18-12(17)14-8-6-5-7-9(14)10(19-4)11(15)16/h9-10H,5-8H2,1-4H3,(H,15,16)
• Standard InChI Key: YEZQFUOVLMDYCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1C(C(=O)O)SC

Introduction

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{14}$H$_{23}$NO$_{4}$S

• Molecular Weight: Approximately 299 g/mol (estimated based on similar compounds)

Synonyms and Identifiers

• IUPAC Name: 2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid

• InChI and InChIKey: Not available due to the lack of specific data on this compound.

Synthesis and Preparation

The synthesis of 2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid would likely involve several steps, including the protection of the piperidine nitrogen with a Boc group and the introduction of the methylthio and acetic acid functionalities. This could be achieved through reactions involving alkylations, acylations, and possibly nucleophilic substitutions.

Related Compounds

• 2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)acetic acid and its derivatives are known for their use in organic synthesis and as intermediates in pharmaceutical chemistry.

• 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}sulfanyl)acetic acid is another related compound with a sulfur-containing group, similar to the methylthio group in the compound of interest.

Applications

• Compounds with piperidine rings and Boc protecting groups are often used in the synthesis of peptides and other biologically active molecules.

• The presence of a methylthio group could provide additional reactivity or functionality, potentially useful in further chemical transformations.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	IUPAC Name
2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid	C$_{14}$H$_{23}$NO$_{4}$S	Approximately 299	2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid
2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}sulfanyl)acetic acid	C$_{12}$H$_{21}$NO$_{4}$S	275.37	2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]sulfanylacetic acid
(S)-2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)acetic acid	C$_{12}$H$_{21}$NO$_{4}$	Not specified	(S)-2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)acetic acid